S-Phenylsulfonylcysteine
S-Phenylsulfonylcysteine
S-Nitrosylation reactions regulate protein function and mediate nitrosative stress. S-Phenylsulfonylcysteine is a reagent for blocking thiol (-SH) groups on proteins and peptides at room temperature. This is the first step of the thiosulfonate switch technique, in which thiosulfonates are fluorescently tagged with a probe bearing a reactive thiol, such as rhodamine-SH.
Brand Name:
Vulcanchem
CAS No.:
97512-83-9
VCID:
VC0162010
InChI:
InChI=1S/C9H11NO4S2/c10-8(9(11)12)6-15-16(13,14)7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1
SMILES:
C1=CC=C(C=C1)S(=O)(=O)SCC(C(=O)O)N
Molecular Formula:
C9H11NO4S2
Molecular Weight:
261.3
S-Phenylsulfonylcysteine
CAS No.: 97512-83-9
Reference Standards
VCID: VC0162010
Molecular Formula: C9H11NO4S2
Molecular Weight: 261.3
| CAS No. | 97512-83-9 |
|---|---|
| Product Name | S-Phenylsulfonylcysteine |
| Molecular Formula | C9H11NO4S2 |
| Molecular Weight | 261.3 |
| IUPAC Name | (2R)-2-amino-3-(benzenesulfonylsulfanyl)propanoic acid |
| Standard InChI | InChI=1S/C9H11NO4S2/c10-8(9(11)12)6-15-16(13,14)7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1 |
| Standard InChIKey | YKYWKTOUPAICGF-QMMMGPOBSA-N |
| SMILES | C1=CC=C(C=C1)S(=O)(=O)SCC(C(=O)O)N |
| Description | S-Nitrosylation reactions regulate protein function and mediate nitrosative stress. S-Phenylsulfonylcysteine is a reagent for blocking thiol (-SH) groups on proteins and peptides at room temperature. This is the first step of the thiosulfonate switch technique, in which thiosulfonates are fluorescently tagged with a probe bearing a reactive thiol, such as rhodamine-SH. |
| Synonyms | SPSC |
| Reference | 1.Gaston, B. Nitric oxide and thiol groups. Biochimica et Biophysica Acta 1411, 323-333 (1999). |
| PubChem Compound | 92300988 |
| Last Modified | Nov 11 2021 |
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